N-[(3R)-1-azabicyclo[2.2.2]octan-3-yl]-6-chloro-1-propan-2-yl-4-benzimidazolecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(3R)-1-azabicyclo[2.2.2]octan-3-yl]-6-chloro-1-propan-2-yl-4-benzimidazolecarboxamide is a carbonyl compound and an organohalogen compound.
Scientific Research Applications
Receptor Blocking Activities
Research on similar compounds, particularly those involving the azabicyclo[2.2.2]octane structure, has shown significant activities in receptor blocking, notably the serotonin (5-HT3) receptor. For instance, YM060, a structurally related compound, demonstrated potent 5-HT3 receptor blocking activity in vivo, significantly inhibiting serotonin-induced reductions in heart rate in rats, indicating its potential as a powerful antagonist in serotonin-related responses (Miyata et al., 1991). This activity suggests that compounds with the azabicyclo[2.2.2]octane moiety can be highly effective in modulating serotonin-mediated physiological processes.
Agonistic Activities on Nicotinic Acetylcholine Receptors
Compounds with the azabicyclo[2.2.2]octane structure have also been investigated for their agonistic activities on nicotinic acetylcholine receptors, particularly the alpha7 subtype, which is significant for cognitive functions. A study identified "N-[(3R)-1-Azabicyclo[2.2.2]oct-3-yl]furo[2,3-c]pyridine-5-carboxamide" as a potent and selective alpha7 neuronal nicotinic acetylcholine receptor agonist, demonstrating rapid brain penetration and high oral bioavailability, with efficacy in auditory sensory gating and cognitive performance models, suggesting potential for treating cognitive deficits in schizophrenia (Wishka et al., 2006). These findings indicate the broader potential of compounds with this structural motif in enhancing cognitive functions and treating cognitive impairments.
Potential in Treating Cognitive Disorders
Further research into azabicyclo[2.2.2]oct-3-yl derivatives has shown promising results in treating cognitive disorders. For example, "TC-5619," a selective agonist of the alpha7 nicotinic acetylcholine receptor, demonstrated significant separation in affinities for receptor subtypes and showed positive effects across cognitive symptoms in animal models, indicating its potential as a drug candidate for cognitive impairment associated with neurological disorders (Mazurov et al., 2012).
Properties
Molecular Formula |
C18H23ClN4O |
---|---|
Molecular Weight |
346.9 g/mol |
IUPAC Name |
N-[(3R)-1-azabicyclo[2.2.2]octan-3-yl]-6-chloro-1-propan-2-ylbenzimidazole-4-carboxamide |
InChI |
InChI=1S/C18H23ClN4O/c1-11(2)23-10-20-17-14(7-13(19)8-16(17)23)18(24)21-15-9-22-5-3-12(15)4-6-22/h7-8,10-12,15H,3-6,9H2,1-2H3,(H,21,24)/t15-/m0/s1 |
InChI Key |
OGXMGJGFLBSEJW-HNNXBMFYSA-N |
Isomeric SMILES |
CC(C)N1C=NC2=C(C=C(C=C21)Cl)C(=O)N[C@H]3CN4CCC3CC4 |
SMILES |
CC(C)N1C=NC2=C(C=C(C=C21)Cl)C(=O)NC3CN4CCC3CC4 |
Canonical SMILES |
CC(C)N1C=NC2=C(C=C(C=C21)Cl)C(=O)NC3CN4CCC3CC4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.